Cas no 1856769-01-1 (7-bromo-N-cyclopropylpyrrolo[2,1-f][1,2,4]triazin-4-amine)

• Product Name: 7-bromo-N-cyclopropylpyrrolo[2,1-f][1,2,4]triazin-4-amine
• CAS No: 1856769-01-1
• MF: C₉H₉BrN₄
• MW: 253.098560094833
• CID: 5103880
• Update Time: 2025-07-02

7-bromo-N-cyclopropylpyrrolo[2,1-f][1,2,4]triazin-4-amine Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-f][1,2,4]triazin-4-amine, 7-bromo-N-cyclopropyl-
• 7-bromo-N-cyclopropylpyrrolo[2,1-f][1,2,4]triazin-4-amine

• Inchi： 1S/C9H9BrN4/c10-8-4-3-7-9(13-6-1-2-6)11-5-12-14(7)8/h3-6H,1-2H2,(H,11,12,13)
• InChI Key： VCPYDJGPUYMVAE-UHFFFAOYSA-N
• SMILES： N12C(Br)=CC=C1C(NC1CC1)=NC=N2

Additional information on 7-bromo-N-cyclopropylpyrrolo[2,1-f][1,2,4]triazin-4-amine

Introduction to 7-bromo-N-cyclopropylpyrrolo[2,1-f][1,2,4]triazin-4-amine (CAS No. 1856769-01-1)

7-bromo-N-cyclopropylpyrrolo[2,1-f][1,2,4]triazin-4-amine is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolo[2,1-f][1,2,4]triazine scaffold, which is a privileged structure known for its broad biological activity and potential therapeutic applications. The presence of a bromine substituent at the 7-position and a cyclopropyl group at the N-position introduces unique electronic and steric properties, making this molecule a promising candidate for further investigation.

The CAS No. 1856769-01-1 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and communication among researchers. The pyrrolo[2,1-f][1,2,4]triazine core is a fused tricyclic system that combines a pyrrole ring with two triazine rings. This structural motif is known to exhibit significant interactions with biological targets, including enzymes and receptors, which makes it an attractive scaffold for drug discovery.

In recent years, there has been growing interest in developing novel heterocyclic compounds for their potential applications in treating various diseases. The 7-bromo-N-cyclopropylpyrrolo[2,1-f][1,2,4]triazin-4-amine structure has been explored for its pharmacological properties in several preclinical studies. Researchers have been particularly interested in its ability to modulate key biological pathways involved in inflammation, cancer, and neurodegenerative disorders.

The bromine substituent at the 7-position of the molecule plays a crucial role in its reactivity and binding affinity. Bromine is known to be a versatile functional group that can participate in various chemical reactions, including cross-coupling reactions commonly used in synthetic organic chemistry. This feature makes 7-bromo-N-cyclopropylpyrrolo[2,1-f][1,2,4]triazin-4-amine a valuable intermediate for the synthesis of more complex derivatives with tailored biological activities.

The cyclopropyl group at the N-position introduces steric hindrance and influences the electronic properties of the molecule. Cyclopropyl groups are often found in biologically active compounds due to their ability to enhance binding affinity and selectivity. In the context of 7-bromo-N-cyclopropylpyrrolo[2,1-f][1,2,4]triazin-4-amine, this group may contribute to its interactions with specific target proteins or enzymes.

Recent studies have highlighted the potential of 7-bromo-N-cyclopropylpyrrolo[2,1-f][1,2,4]triazin-4-amine as a lead compound for developing new therapeutic agents. For instance, researchers have investigated its effects on kinases and other enzymes involved in cancer signaling pathways. Preliminary findings suggest that this compound may exhibit inhibitory activity against certain kinases, making it a promising candidate for further development.

The synthesis of 7-bromo-N-cyclopropylpyrrolo[2,1-f][1,2,4]triazin-4-amine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The introduction of the bromine substituent and the cyclopropyl group necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic methodologies have been employed to achieve efficient and scalable production of this compound.

In addition to its pharmacological potential, 7-bromo-N-cyclopropylpyrrolo[2 , 1 - f ] [ 1 , 2 , 4 ] triazin - 4 - am ine has been explored for its chemical diversity and as a building block for more complex molecules. Its unique structural features make it suitable for generating libraries of derivatives with varied biological activities. This approach has been particularly useful in high-throughput screening campaigns aimed at identifying novel drug candidates.

The growing body of research on 7-bromo-N-cyclopropylpyrrolo[2 , 1 - f ] [ 1 , 2 , 4 ] triazin - 4 - am ine underscores its importance as a pharmacophore in medicinal chemistry. As our understanding of biological systems continues to evolve, this compound will likely play an increasingly significant role in the discovery and development of new therapeutic agents.